Cas no 2229140-39-8 (3-(aminomethyl)-3-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclobutan-1-ol
• CAS No: 2229140-39-8
• MF: C₁₄H₂₃NO
• MW: 221.338524103165
• CID: 5928523
• PubChem ID: 165882222
• Update Time: 2025-05-19

3-(aminomethyl)-3-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclobutan-1-ol
• EN300-1810448
• 2229140-39-8
• 3-(aminomethyl)-3-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}cyclobutan-1-ol

• Inchi： 1S/C14H23NO/c1-13(2)9-3-4-11(12(13)5-9)14(8-15)6-10(16)7-14/h4,9-10,12,16H,3,5-8,15H2,1-2H3
• InChI Key： JKVNUMMWNJDGGW-UHFFFAOYSA-N
• SMILES： OC1CC(CN)(C1)C1=CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 221.177964357g/mol
• Monoisotopic Mass: 221.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-(aminomethyl)-3-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclobutan-1-ol

Comprehensive Overview of 3-(Aminomethyl)-3-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}cyclobutan-1-ol (CAS No. 2229140-39-8)

The compound 3-(aminomethyl)-3-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}cyclobutan-1-ol (CAS No. 2229140-39-8) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and material science. Its complex bicyclic and cyclobutane framework, combined with functional groups like aminomethyl and hydroxyl, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly intrigued by its potential applications in drug discovery, especially in targeting neurological and inflammatory pathways.

One of the key features of this compound is its bicyclo[3.1.1]heptene core, which is reminiscent of terpene-derived natural products. This structural motif is often associated with enhanced bioavailability and metabolic stability, making it a valuable scaffold for pharmaceutical development. The presence of the cyclobutan-1-ol moiety further adds to its synthetic utility, as cyclobutanes are known for their ring strain, which can be exploited to create high-energy intermediates in organic synthesis.

In recent years, the demand for novel small molecule therapeutics has surged, driven by the need for treatments targeting rare diseases and chronic conditions. 3-(Aminomethyl)-3-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}cyclobutan-1-ol has emerged as a candidate for further exploration due to its unique pharmacophore. Its aminomethyl group, for instance, can serve as a handle for further derivatization, enabling the creation of libraries of analogs for high-throughput screening.

From a synthetic chemistry perspective, the compound's CAS No. 2229140-39-8 is often searched in databases by researchers looking for building blocks with specific stereochemical and functional properties. The 6,6-dimethyl substitution on the bicyclic system introduces steric hindrance, which can influence the compound's reactivity and interaction with biological targets. This makes it a valuable tool for studying structure-activity relationships (SAR) in drug design.

Beyond pharmaceuticals, 3-(aminomethyl)-3-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}cyclobutan-1-ol has potential applications in agrochemicals and specialty materials. Its rigid, three-dimensional structure could be leveraged to design novel pesticides or polymers with tailored properties. The hydroxyl group, in particular, offers a site for cross-linking or polymerization, opening doors to innovative material science applications.

Environmental and sustainability considerations are also driving interest in this compound. As the chemical industry shifts toward greener practices, molecules like 3-(aminomethyl)-3-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}cyclobutan-1-ol are being evaluated for their biodegradability and low toxicity profiles. This aligns with global trends toward green chemistry and the development of eco-friendly alternatives to traditional synthetic intermediates.

In summary, 3-(aminomethyl)-3-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}cyclobutan-1-ol (CAS No. 2229140-39-8) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications, combined with its structural novelty, make it a compound worth watching in the coming years. Whether in drug discovery, agrochemicals, or advanced materials, its potential is only beginning to be unlocked.